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Compound of Interest

Compound Name: BIM-23027

Cat. No.: B15616551

For Researchers, Scientists, and Drug Development Professionals

Introduction

BIM-23027 is a potent and selective synthetic peptide agonist for the somatostatin receptor
subtype 2 (sst2).[1][2] With an EC50 value of 0.32 nM, it mimics the action of the natural ligand,
somatostatin.[1][2] This compound has been shown to stimulate the release of dopamine
through a glutamate-dependent mechanism.[1][2] Due to its high affinity and selectivity, BIM-
23027 is a valuable tool for investigating the physiological and pathological roles of the sst2
receptor, as well as for related drug discovery and development.

This document provides detailed protocols for the preparation of a stock solution of BIM-23027
using dimethyl sulfoxide (DMSO) as the solvent. Adherence to these guidelines will help ensure
the integrity and reproducibility of experimental results.

Data Presentation

A summary of the key quantitative data for BIM-23027 is presented in the table below for easy
reference.
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Property Value Source

Molecular Weight 794.94 g/mol [1]

CAS Number 78981-49-4 [1]

Appearance White to off-white solid [1]

Purity Typically 298% Commercially available
EC50 (sst2 receptor) 0.32nM [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO) General laboratory practice
Recommended Storage (Solid) -20°C General laboratory practice

Recommended Storage (Stock .
) -20°C or -80°C General laboratory practice
Solution)

Experimental Protocols
Materials

BIM-23027 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Protocol for Preparing a 10 mM BIM-23027 Stock
Solution

Equilibration: Allow the vial of BIM-23027 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/bim-23027.html
https://www.medchemexpress.com/bim-23027.html
https://www.medchemexpress.com/bim-23027.html
https://www.medchemexpress.com/bim-23027.html
https://www.medchemexpress.com/bim-23027.html?locale=es-ES
https://www.benchchem.com/product/b15616551?utm_src=pdf-body
https://www.benchchem.com/product/b15616551?utm_src=pdf-body
https://www.benchchem.com/product/b15616551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Weighing: Accurately weigh out the desired amount of BIM-23027 powder using a calibrated
precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.795
mg of BIM-23027 (Molecular Weight = 794.94 g/mol ).

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mM x 0.001 L x 794.94 g/mol = 0.795 mg

o Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BIM-
23027 powder. For a 10 mM stock solution with 0.795 mg of the compound, add 100 pL of
DMSO.

o Mixing: Vortex the solution gently until the BIM-23027 is completely dissolved. Visually
inspect the solution to ensure there are no undissolved particles. If necessary, brief
sonication in a water bath can be used to aid dissolution.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, nuclease-free microcentrifuge tubes. The volume of the
aliquots should be appropriate for your planned experiments.

o Storage: Store the aliquots of the BIM-23027 stock solution at -20°C or -80°C for long-term
storage. When stored properly, the stock solution should be stable for several months.

Workflow for Preparing BIM-23027 Stock Solution
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Caption: Workflow for preparing a BIM-23027 stock solution in DMSO.

Signaling Pathway
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BIM-23027 acts as a selective agonist for the sst2 receptor, a G-protein coupled receptor
(GPCR). Upon binding, it initiates a signaling cascade that can lead to various cellular
responses, including the modulation of hormone secretion and cell proliferation. A simplified
representation of the canonical sst2 receptor signaling pathway is depicted below.

BIM-23027 Signaling Pathway
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Caption: Simplified signaling pathway of BIM-23027 via the sst2 receptor.
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Disclaimer: This application note is intended for research use only. Please consult the relevant
safety data sheets (SDS) for BIM-23027 and DMSO before handling. Always wear appropriate
personal protective equipment (PPE) when working in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

